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Compound of Interest

Compound Name: p20 protein

Cat. No.: B1177006 Get Quote

For researchers, scientists, and drug development professionals, the accurate detection of

apoptosis is paramount. A key biomarker for this process is the activated form of caspase-3,

characterized by the presence of its p20 subunit. The specificity of the antibodies used to

detect this subunit is critical for reliable experimental outcomes. This guide provides a

comparative analysis of commercially available caspase-3 p20 antibodies, focusing on their

cross-reactivity with other proteins, supported by experimental data.

Understanding Caspase-3 Activation and Antibody
Targeting
Caspase-3 is a critical executioner caspase in the apoptotic pathway. It is synthesized as an

inactive zymogen (procaspase-3, ~32-35 kDa) which, upon apoptotic signaling, is cleaved into

a large subunit (p17/p20) and a small subunit (p12).[1] These subunits then form the active

heterotetramer. Antibodies targeting the active form of caspase-3 are designed to specifically

recognize the cleaved fragments, most commonly the p20/p17 subunit, and not the full-length

procaspase-3.
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Sample Preparation & Electrophoresis

Transfer & Blocking

Antibody Incubation

Detection

1. Prepare cell lysates
(e.g., RIPA buffer)

2. Quantify protein concentration

3. Separate proteins by SDS-PAGE
(12-15% gel)

4. Transfer proteins to PVDF membrane

5. Block membrane (e.g., 5% non-fat milk
in TBST for 1 hour)

6. Incubate with primary antibody
(e.g., 1:1000 in blocking buffer, 4°C overnight)

7. Wash membrane (3x in TBST)

8. Incubate with HRP-conjugated
secondary antibody (in blocking buffer, RT for 1 hour)

9. Wash membrane (3x in TBST)

10. Detect with ECL substrate

11. Image with chemiluminescence detector
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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